Cas no 112890-10-5 (1-Benzenesulfonyl-3-methoxy-1H-indole)

• Product Name: 1-Benzenesulfonyl-3-methoxy-1H-indole
• CAS No: 112890-10-5
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD21604058
• CID: 1027141
• PubChem ID: 13860644
• Update Time: 2025-11-01

1-Benzenesulfonyl-3-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Benzenesulfonyl-3-methoxy-1H-indole
• 3-Methoxy-1-(phenylsulfonyl)-1H-indole
• N-benzenesulfonyl-3-methoxyindole
• AKOS015919651
• 112890-10-5
• DTXSID10551351
• CS-0440979
• 1-(benzenesulfonyl)-3-methoxy-1H-indole
• 1-(benzenesulfonyl)-3-methoxyindole
• DB-311786
• A894514

• MDL： MFCD21604058
• Inchi： 1S/C15H13NO3S/c1-19-15-11-16(14-10-6-5-9-13(14)15)20(17,18)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key： VBNRTPWONAGEFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C2C=CC=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 287.06200
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.68000
• LogP: 3.96770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-Benzenesulfonyl-3-methoxy-1H-indole

Research Brief on 1-Benzenesulfonyl-3-methoxy-1H-indole (CAS: 112890-10-5): Recent Advances and Applications

1-Benzenesulfonyl-3-methoxy-1H-indole (CAS: 112890-10-5) is a sulfonylated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1-Benzenesulfonyl-3-methoxy-1H-indole as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed molecular docking and dynamics simulations to demonstrate the compound's high binding affinity to the COX-2 active site. Subsequent in vitro assays confirmed its ability to suppress prostaglandin E2 (PGE2) production in human macrophages, suggesting its potential as a novel anti-inflammatory agent.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 1-Benzenesulfonyl-3-methoxy-1H-indole was identified as a promising scaffold for developing anticancer agents. The study highlighted its ability to induce apoptosis in cancer cells by modulating the Bcl-2 family proteins and activating caspase-3. Notably, the compound exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while showing minimal effects on normal mammary epithelial cells.

From a synthetic perspective, a recent paper in Organic & Biomolecular Chemistry (2023) described an improved method for the preparation of 1-Benzenesulfonyl-3-methoxy-1H-indole. The authors utilized a palladium-catalyzed sulfonylation reaction, which offered higher yields (up to 85%) and better regioselectivity compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological studies.

In the context of antimicrobial applications, a 2024 study in the European Journal of Medicinal Chemistry demonstrated that 1-Benzenesulfonyl-3-methoxy-1H-indole derivatives exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The most active analog in the series showed a minimum inhibitory concentration (MIC) of 2 µg/mL, comparable to standard antibiotics like vancomycin. Mechanistic studies suggested that these compounds disrupt bacterial cell membrane integrity, leading to cell lysis.

Looking forward, researchers are exploring the potential of 1-Benzenesulfonyl-3-methoxy-1H-indole as a versatile building block for designing new drug candidates. Its unique chemical structure allows for various modifications at the sulfonyl and methoxy positions, enabling the development of analogs with tailored pharmacological properties. Current efforts are focused on optimizing its pharmacokinetic profile, including bioavailability and metabolic stability, to advance its translation into clinical applications.